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Compound of Interest

Compound Name: Isopulegyl acetate

Cat. No.: B1595335 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling guidelines for

isopulegyl acetate, a compound utilized in the fragrance and flavor industries.[1][2] The

following sections detail its chemical and physical properties, toxicological data, and

recommended procedures for safe laboratory use.

Chemical and Physical Properties
Isopulegyl acetate is a colorless liquid with a characteristic sweet, mint-like odor.[1][3] It is

insoluble in water but soluble in oils and miscible with ethanol.[2]
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Property Value Source

Molecular Formula C₁₂H₂₀O₂ [4]

Molecular Weight 196.29 g/mol

CAS Number 89-49-6

Appearance Clear colorless liquid [3]

Odor
Sweet, mint-like, fresh, green-

minty, leafy, sweet-fruity
[2][3]

Boiling Point 104-105 °C at 10 mm Hg [3][4]

Density 0.925 - 0.936 g/mL at 25 °C [2]

Refractive Index 1.454 - 1.457 at 20 °C [2]

Flash Point 85.56 °C (186 °F) [4][5]

Solubility
Insoluble in water; soluble in

oils; miscible in ethanol
[2]

Toxicological Data
Toxicological evaluations indicate that isopulegyl acetate has low acute toxicity. The Joint

FAO/WHO Expert Committee on Food Additives (JECFA) concluded that it poses "no safety

concern at current levels of intake when used as a flavouring agent".[2]
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Endpoint Result Species Source

Acute Oral Toxicity

(LD50)
> 5000 mg/kg bw Rat [6]

Genotoxicity

Not expected to be

genotoxic (based on

read-across data)

[7]

Skin Sensitization

No sensitization

observed in humans

at 8% solution

Human [5]

Skin Sensitization

(NESIL)

2500 µg/cm² (No

Expected

Sensitisation Induction

Level, based on read-

across data)

[7]

Hazard Identification and GHS Classification
According to a large number of notifications to the ECHA C&L Inventory, isopulegyl acetate
does not meet the criteria for classification under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).[2] However, some safety data sheets may

recommend precautionary statements. It is important to consult the specific safety data sheet

provided by the supplier.

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited are not publicly available.

However, such studies are typically conducted following internationally recognized guidelines,

such as those established by the Organisation for Economic Co-operation and Development

(OECD).

Acute Oral Toxicity (OECD TG 423): This method involves the administration of the test

substance to fasted animals in a stepwise procedure. The starting dose level is selected from

one of four fixed levels. The outcome of the test is the estimation of a range for the LD50

value.
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In Vitro Skin Sensitization (e.g., OECD TG 442d, Direct Peptide Reactivity Assay - DPRA):

This in vitro method assesses the depletion of synthetic peptides containing cysteine or

lysine following incubation with the test chemical to quantify its reactivity.

Genotoxicity (e.g., OECD TG 471, Bacterial Reverse Mutation Test - Ames Test): This test

uses amino-acid requiring strains of Salmonella typhimurium and Escherichia coli to detect

point mutations, which involve substitution, addition, or deletion of one or a few DNA base

pairs.

Safety and Handling
Personal Protective Equipment (PPE)
Standard laboratory PPE should be worn when handling isopulegyl acetate to minimize

exposure.

Personal Protective Equipment (PPE)

Handling Procedures

Safety Goggles

Avoid Skin/Eye Contact

Protects Eyes

Chemical-Resistant Gloves Protects Skin

Lab Coat Well-Ventilated Area Avoid Ignition Sources

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling isopulegyl acetate.

Handling and Storage
Handle in a well-ventilated area to prevent the inhalation of vapors.[8]
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Keep away from heat, sparks, open flames, and other ignition sources.[9] Take precautionary

measures against static discharge.[9] All equipment used must be grounded.[9]

Store in a cool, well-ventilated area in a tightly closed container.[8][9]

First Aid Measures
After eye contact: Rinse immediately with plenty of water, also under the eyelids, for at least

15 minutes.[10] Seek medical attention if irritation persists.

After skin contact: Wash off immediately with plenty of soap and water.[11] Remove

contaminated clothing.

After inhalation: Move to fresh air.[10] If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[10][11]

After ingestion: Clean mouth with water and drink plenty of water afterwards.[10] Do NOT

induce vomiting.[12] Seek medical attention.

Accidental Release Measures
Ensure adequate ventilation.[13]

Remove all sources of ignition.[14]

Wear appropriate personal protective equipment.[13]

Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable container

for disposal.[14]

Prevent the product from entering drains.

Fire-Fighting Measures
Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a fire.

Wear self-contained breathing apparatus if necessary.[13]
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Logical Workflow for Safe Chemical Handling
The following diagram illustrates a standard workflow for the safe handling of a chemical like

isopulegyl acetate in a laboratory setting.

Planning Phase

Execution Phase

Disposal Phase

Assess Hazards

Review SDS

Select Appropriate PPE
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Caption: A logical workflow for the safe handling of laboratory chemicals.

Stability and Reactivity
Isopulegyl acetate is stable under normal storage and handling conditions.[15] Avoid strong

oxidizing agents, heat, and sources of ignition.

In conclusion, isopulegyl acetate is a compound with low toxicity that can be handled safely

by following standard laboratory procedures and utilizing appropriate personal protective

equipment. Always consult the supplier-specific Safety Data Sheet (SDS) for the most current

and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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